Cas no 1096895-03-2 (Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl)-)

• Product Name: Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl)-
• CAS No: 1096895-03-2
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5156889
• Update Time: 2025-10-24

Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-(2-methyl-1H-imidazol-1-yl)phenyl)methanamine
• [5-fluoro-2-(2-methyl-1H-imidazol-1-yl)phenyl]methanamine
• [5-fluoro-2-(2-methylimidazol-1-yl)phenyl]methanamine
• Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl)-
• 5-fluoro-2-(2-methyl-1h-imidazol-1-yl)phenyl]methanamine

• Inchi： 1S/C11H12FN3/c1-8-14-4-5-15(8)11-3-2-10(12)6-9(11)7-13/h2-6H,7,13H2,1H3
• InChI Key： ZNFIKDPSPZVNOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN)N1C=CN=C1C

Computed Properties

• Exact Mass: 205.102
• Monoisotopic Mass: 205.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl)-

Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl): A Comprehensive Overview

The compound Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl), also identified by the CAS number 1096895-03-2, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of nitrogen atoms in its structure. The molecule's unique properties, including its electronic configuration and structural flexibility, make it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl) in the development of advanced materials and pharmaceuticals. Its structure, which includes a benzene ring substituted with a fluoro group and an imidazole moiety, contributes to its versatile reactivity and stability. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of drug discovery.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This has been documented in several recent publications, emphasizing the importance of optimizing synthetic pathways for large-scale production.

In terms of applications, Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl) has been investigated for its potential in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it a promising candidate for targeted drug delivery. Additionally, its role in the development of new materials for electronic devices has been explored, particularly in the context of organic light-emitting diodes (OLEDs) and flexible electronics.

The structural versatility of this compound also extends to its use in catalysis. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, where it enhances catalytic activity and selectivity. This has opened up new avenues for its application in industrial processes, particularly in the fine chemicals and pharmaceutical industries.

In conclusion, Benzenemethanamine, 5-fluoro-2-(2-methyl-1H-imidazol-1-yl) represents a significant advancement in chemical synthesis and materials science. Its unique properties and diverse applications make it a focal point for ongoing research. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in both academic and industrial settings.